![molecular formula C8H7NO2 B13195869 1-[5-(Aminomethyl)furan-2-yl]prop-2-yn-1-one](/img/structure/B13195869.png)
1-[5-(Aminomethyl)furan-2-yl]prop-2-yn-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[5-(Aminomethyl)furan-2-yl]prop-2-yn-1-one is a chemical compound with the molecular formula C8H7NO2 and a molecular weight of 149.15 g/mol This compound is characterized by the presence of a furan ring, an aminomethyl group, and a propynone moiety
Preparation Methods
The synthesis of 1-[5-(Aminomethyl)furan-2-yl]prop-2-yn-1-one involves several steps. One common synthetic route includes the reaction of 5-(aminomethyl)furan-2-carbaldehyde with propargyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring higher yields and purity.
Chemical Reactions Analysis
1-[5-(Aminomethyl)furan-2-yl]prop-2-yn-1-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding carboxylic acids or other oxidized derivatives.
Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or amines.
Common reagents and conditions used in these reactions include organic solvents, catalysts, and specific temperature and pressure conditions. The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-[5-(Aminomethyl)furan-2-yl]prop-2-yn-1-one has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocyclic compounds.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs or as a pharmacophore in medicinal chemistry.
Mechanism of Action
The mechanism of action of 1-[5-(Aminomethyl)furan-2-yl]prop-2-yn-1-one involves its interaction with specific molecular targets and pathways. The aminomethyl group can form hydrogen bonds with biological molecules, while the furan ring and propynone moiety can participate in various chemical interactions. These interactions can modulate the activity of enzymes, receptors, or other proteins, leading to the compound’s observed biological effects .
Comparison with Similar Compounds
1-[5-(Aminomethyl)furan-2-yl]prop-2-yn-1-one can be compared with other similar compounds, such as:
1-[5-(Aminomethyl)furan-2-yl]ethanone: This compound has a similar structure but with an ethanone moiety instead of a propynone moiety. It may exhibit different chemical reactivity and biological activity.
1-[5-(Aminomethyl)thiophene-2-yl]prop-2-yn-1-one: This compound contains a thiophene ring instead of a furan ring, which can lead to variations in its chemical and biological properties.
1-[5-(Aminomethyl)pyrrole-2-yl]prop-2-yn-1-one: This compound has a pyrrole ring, which can affect its electronic properties and reactivity compared to the furan analog.
The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.
Properties
Molecular Formula |
C8H7NO2 |
---|---|
Molecular Weight |
149.15 g/mol |
IUPAC Name |
1-[5-(aminomethyl)furan-2-yl]prop-2-yn-1-one |
InChI |
InChI=1S/C8H7NO2/c1-2-7(10)8-4-3-6(5-9)11-8/h1,3-4H,5,9H2 |
InChI Key |
FEDUXLWAIIRVIM-UHFFFAOYSA-N |
Canonical SMILES |
C#CC(=O)C1=CC=C(O1)CN |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.